Cas no 368-87-6 (4-hydroxybenzene-1-sulfonyl fluoride)

4-Hydroxybenzene-1-sulfonyl fluoride is a sulfonyl fluoride derivative of phenol, primarily utilized as a reactive intermediate in organic synthesis and chemical biology. Its key advantage lies in its selective reactivity with serine hydrolases, making it a valuable probe for activity-based protein profiling (ABPP) and covalent inhibitor development. The compound’s sulfonyl fluoride group exhibits high electrophilicity, enabling efficient covalent modification of target proteins under mild conditions. Additionally, the phenolic hydroxyl group provides a handle for further functionalization or conjugation. This compound is particularly useful in medicinal chemistry and proteomics research due to its stability in aqueous environments and compatibility with bioorthogonal reactions.

4-hydroxybenzene-1-sulfonyl fluoride structure

368-87-6 structure

Product Name:4-hydroxybenzene-1-sulfonyl fluoride

CAS No:368-87-6

MF:C₆H₅FO₃S

MW:176.165504217148

MDL:MFCD23110943

CID:320242

PubChem ID:308444

Update Time:2025-10-29

4-hydroxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonylfluoride, 4-hydroxy-
- 4-hydroxybenzenesulfonyl fluoride
- 4-fluorosulfonyl phenol
- 4-hydroxy-benzenesulfonyl fluoride
- 4-Hydroxy-benzolsulfonylfluorid
- AC1L7CW2
- CTK1C6069
- NSC210243
- Phenol-sulfonsaeure-(4)-fluorid
- p-Hydroxybenzolsulfonylfluorid
- DTXSID90308840
- 368-87-6
- EN300-211260
- E85133
- 4-Hydroxybenzene-1-sulfonyl fluoride
- 4-Hydroxybenzene-1-sulfonylfluoride
- Z1513807665
- AKOS037652480
- SCHEMBL6308565
- NSC-210243
- CS-0159343
- ES-2183
- DS-001404
- 4-hydroxybenzene-1-sulfonyl fluoride
- MDL： MFCD23110943
- Inchi： 1S/C6H5FO3S/c7-11(9,10)6-3-1-5(8)2-4-6/h1-4,8H
- InChI Key： FYIHSKNNTBQVMV-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)O)(=O)(=O)F

Computed Properties

Exact Mass: 175.99435
Monoisotopic Mass: 175.99434335g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 62.8Å²

Experimental Properties

PSA: 54.37

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H829028-10mg	4-hydroxybenzene-1-sulfonyl fluoride	368-87-6		10mg	$ 70.00	2022-06-04
TRC	H829028-50mg	4-hydroxybenzene-1-sulfonyl fluoride	368-87-6		50mg	$ 250.00	2022-06-04
TRC	H829028-100mg	4-hydroxybenzene-1-sulfonyl fluoride	368-87-6		100mg	$ 365.00	2022-06-04
eNovation Chemicals LLC	Y1229821-1g	4-Hydroxybenzene-1-sulfonyl fluoride	368-87-6	95%	1g	$1000	2024-06-03
Enamine	EN300-211260-0.05g	4-hydroxybenzene-1-sulfonyl fluoride	368-87-6	95%	0.05g	$293.0	2023-09-16
Enamine	EN300-211260-0.1g	4-hydroxybenzene-1-sulfonyl fluoride	368-87-6	95%	0.1g	$437.0	2023-09-16
Enamine	EN300-211260-0.25g	4-hydroxybenzene-1-sulfonyl fluoride	368-87-6	95%	0.25g	$623.0	2023-09-16
Enamine	EN300-211260-0.5g	4-hydroxybenzene-1-sulfonyl fluoride	368-87-6	95%	0.5g	$980.0	2023-09-16
Enamine	EN300-211260-1.0g	4-hydroxybenzene-1-sulfonyl fluoride	368-87-6	95%	1g	$1256.0	2023-05-26
Enamine	EN300-211260-2.5g	4-hydroxybenzene-1-sulfonyl fluoride	368-87-6	95%	2.5g	$2464.0	2023-09-16